Cas no 16519-24-7 (Heptane,1-(2-propen-1-yloxy)-)

Heptane,1-(2-propen-1-yloxy)- structure
Heptane,1-(2-propen-1-yloxy)- structure
Product Name:Heptane,1-(2-propen-1-yloxy)-
CAS No:16519-24-7
MF:C10H20O
MW:156.265203475952
CID:215582
PubChem ID:27904
Update Time:2025-04-19

Heptane,1-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Heptane,1-(2-propen-1-yloxy)-
    • 1-(2-Propenyloxy)heptane
    • 1-prop-2-enoxyheptane
    • Ether, allyl heptyl
    • Heptane, 1-(2-propenyloxy)-
    • 16519-24-7
    • 3-(Heptyloxy)-1-propene
    • SCHEMBL8482912
    • Allyl heptyl ether
    • BWRRFWFYPAZQMD-UHFFFAOYSA-N
    • DTXSID30167857
    • Inchi: 1S/C10H20O/c1-3-5-6-7-8-10-11-9-4-2/h4H,2-3,5-10H2,1H3
    • InChI Key: BWRRFWFYPAZQMD-UHFFFAOYSA-N
    • SMILES: O(CC=C)CCCCCCC

Computed Properties

  • Exact Mass: 156.1515
  • Monoisotopic Mass: 156.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 78.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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